N,N-Diethyl-N-{[6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}amine
N,N-Diethyl-N-{[6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}amine
Brand Name:
Vulcanchem
CAS No.:
1269003-83-9
VCID:
VC0360508
InChI:
InChI=1S/C13H16N6S/c1-3-18(4-2)9-11-15-16-13-19(11)17-12(20-13)10-5-7-14-8-6-10/h5-8H,3-4,9H2,1-2H3
SMILES:
CCN(CC)CC1=NN=C2N1N=C(S2)C3=CC=NC=C3
Molecular Formula:
C13H16N6S
Molecular Weight:
288.37g/mol
N,N-Diethyl-N-{[6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}amine
CAS No.: 1269003-83-9
Main Products
VCID: VC0360508
Molecular Formula: C13H16N6S
Molecular Weight: 288.37g/mol
CAS No. | 1269003-83-9 |
---|---|
Product Name | N,N-Diethyl-N-{[6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}amine |
Molecular Formula | C13H16N6S |
Molecular Weight | 288.37g/mol |
IUPAC Name | N-ethyl-N-[(6-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)methyl]ethanamine |
Standard InChI | InChI=1S/C13H16N6S/c1-3-18(4-2)9-11-15-16-13-19(11)17-12(20-13)10-5-7-14-8-6-10/h5-8H,3-4,9H2,1-2H3 |
Standard InChIKey | UEVUTVNNUCFNGY-UHFFFAOYSA-N |
SMILES | CCN(CC)CC1=NN=C2N1N=C(S2)C3=CC=NC=C3 |
Last Modified | Aug 20 2021 |
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